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Compound of Interest

Compound Name: Basimglurant

Cat. No.: B1667758 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Basimglurant (CAS No. 802906-73-6), a compound used in laboratory research. The following

procedures are designed for researchers, scientists, and drug development professionals to

ensure safe handling and compliance with environmental regulations.

Basimglurant is classified as a hazardous substance, causing skin, eye, and respiratory

irritation.[1] Therefore, adherence to strict disposal protocols is mandatory to mitigate risks to

personnel and the environment.

Quantitative Data and Chemical Properties
The following table summarizes the key quantitative and identifying information for

Basimglurant.
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Property Value Reference

Chemical Name Basimglurant [1]

Synonyms RG7090; CTEP Derivative [1]

CAS Number 802906-73-6 [1]

Molecular Formula C18H13ClFN3 [1]

Molecular Weight 325.77 g/mol [1]

Hazard Statements H315, H319, H335 [1]

Hazard Classifications

Skin Irritant (Category 2), Eye

Irritant (Category 2A),

Respiratory Irritant (Category

3)

[1]

Experimental Protocols: Disposal of Basimglurant
No standard, validated laboratory protocol for the chemical inactivation or neutralization of

Basimglurant for disposal purposes has been identified in published literature. As an

investigational compound with hazardous properties, chemical treatment to render it non-

hazardous is not recommended without a validated procedure. The appropriate and compliant

method of disposal is to manage it as hazardous chemical waste.

The following step-by-step procedure outlines the safe segregation, packaging, and disposal of

Basimglurant waste.

Step 1: Personal Protective Equipment (PPE)

Before handling Basimglurant in any form (solid, solution, or contaminated materials), all

personnel must wear appropriate PPE to prevent exposure.[1] This includes:

Eye Protection: Safety goggles with side-shields.

Hand Protection: Chemical-resistant protective gloves (e.g., nitrile).

Body Protection: A laboratory coat.
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Respiratory Protection: A suitable respirator should be used if handling the powder outside of

a fume hood or if aerosolization is possible.

Step 2: Waste Segregation

Proper segregation of waste at the point of generation is critical. Do not mix Basimglurant
waste with non-hazardous or biological waste streams.

Solid Waste: This includes unused or expired pure Basimglurant powder, contaminated lab

materials such as weigh boats, pipette tips, and contaminated gloves or bench paper.

Liquid Waste: This includes solutions containing Basimglurant, such as stock solutions or

experimental media. Halogenated and non-halogenated solvent wastes should be collected

separately if institutional procedures require it.

Sharps Waste: Needles, syringes, or glass Pasteur pipettes contaminated with

Basimglurant should be disposed of in a designated, puncture-proof sharps container for

hazardous chemical waste.

Step 3: Waste Containerization and Labeling

All waste must be collected in appropriate, clearly labeled containers.

Select a Compatible Container: Use a container that is chemically resistant to the waste

being collected (e.g., a high-density polyethylene (HDPE) bottle for liquids, a sturdy, sealable

bag or drum for solids). The container must have a secure, leak-proof lid.

Label the Container: As soon as the first waste is added, affix a "Hazardous Waste" label to

the container. This label must be provided by your institution's Environmental Health and

Safety (EHS) department.

Complete the Label Information: Fill out the hazardous waste label completely and

accurately. This typically includes:

The words "Hazardous Waste."
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The full chemical name: "Basimglurant" and any other chemical constituents (e.g.,

solvents, buffers) with their approximate concentrations or percentages. Do not use

abbreviations.

The name and contact information of the Principal Investigator (PI).

The laboratory location (building and room number).

The date the waste was first added to the container (accumulation start date).

Step 4: Storage of Hazardous Waste

Store the labeled hazardous waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory.

The SAA must be at or near the point of waste generation and under the control of the

laboratory personnel.

Store the waste container with the lid securely closed at all times, except when adding

waste.

Use secondary containment (e.g., a larger, chemically resistant tub or bin) for all liquid waste

containers to prevent spills.

Ensure that incompatible wastes are segregated to prevent dangerous reactions.

Step 5: Disposal of Empty Containers

Empty containers that originally held pure Basimglurant must also be disposed of as

hazardous waste.

If the container held what is classified as an "acute" hazardous waste, it must be triple-rinsed

with a suitable solvent. The rinsate must be collected and disposed of as hazardous

chemical waste.

For non-acute hazardous waste, empty the container as much as possible, and dispose of

the container itself as hazardous solid waste.
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Deface or remove the original product label before disposal.

Step 6: Arranging for Waste Pickup

Once the waste container is full or has been in storage for the maximum allowable time per

institutional and regulatory limits (e.g., 90 or 180 days), arrange for its disposal.

Contact your institution's EHS department to schedule a hazardous waste pickup.

Do not transport hazardous waste outside of the laboratory. Trained EHS personnel will

collect the waste.

The EHS department will work with a licensed hazardous waste vendor for final disposal,

which is typically high-temperature incineration.

Mandatory Visualizations
The following diagram illustrates the workflow for the proper disposal of Basimglurant.
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Caption: Workflow for the safe disposal of Basimglurant waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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